5-(Benzenesulfonamido)-2-hydroxybenzoic acid

• IUPAC Name: 5-(benzenesulfonamido)-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H11NO5S/c15-12-7-6-9(8-11(12)13(16)17)14-20(18,19)10-4-2-1-3-5-10/h1-8,14-15H,(H,16,17)
• InChI Key: SILBGFSRCCTLGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)C(=O)O
• Molecular Formula: C13H11NO5S
• Molecular Weight: 293.30 g/mol

Description

5-(Benzenesulfonamido)-2-hydroxybenzoic acid, commonly known as 5-BSA, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for research in medicine, biotechnology, and other related fields.

Mechanism of Action

The mechanism of action of 5-BSA is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that play a role in inflammation and oxidative stress. This compound has also been found to modulate the expression of certain genes that are involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that 5-BSA exhibits a wide range of biochemical and physiological effects. This compound has been found to reduce the levels of inflammatory cytokines and oxidative stress markers, as well as to enhance the activity of antioxidant enzymes. Additionally, 5-BSA has been found to improve insulin sensitivity and glucose uptake in cells, suggesting its potential use in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-BSA in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of using this compound is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research involving 5-BSA. One area of interest is the development of new therapies for diseases such as cancer and diabetes, based on the anti-inflammatory and antioxidant properties of this compound. Additionally, further studies are needed to fully understand the mechanism of action of 5-BSA and to identify potential targets for drug development. Finally, the synthesis of new derivatives of 5-BSA may lead to the development of compounds with even greater therapeutic potential.

Synthesis Methods

The synthesis of 5-BSA can be achieved through various methods, including the reaction of 5-sulfosalicylic acid with benzene sulfonamide in the presence of a catalyst. This reaction yields 5-BSA as a white crystalline powder with a melting point of approximately 234°C.

Scientific Research Applications

5-BSA has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases.